Cas no 1583315-65-4 (4-(1-methanesulfonylcyclopropyl)phenylmethanamine)

• Product Name: 4-(1-methanesulfonylcyclopropyl)phenylmethanamine
• CAS No: 1583315-65-4
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 5743127
• PubChem ID: 115035095
• Update Time: 2025-05-24

4-(1-methanesulfonylcyclopropyl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1583315-65-4
• EN300-1129458
• [4-(1-Methanesulfonylcyclopropyl)phenyl]methanamine
• 4-(1-methanesulfonylcyclopropyl)phenylmethanamine

• Inchi： 1S/C11H15NO2S/c1-15(13,14)11(6-7-11)10-4-2-9(8-12)3-5-10/h2-5H,6-8,12H2,1H3
• InChI Key： PXEWJQQOSVYHEQ-UHFFFAOYSA-N
• SMILES： S(C)(C1(C2C=CC(CN)=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-(1-methanesulfonylcyclopropyl)phenylmethanamine

Comprehensive Overview of 4-(1-methanesulfonylcyclopropyl)phenylmethanamine (CAS No. 1583315-65-4)

4-(1-methanesulfonylcyclopropyl)phenylmethanamine, with the CAS number 1583315-65-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique cyclopropyl ring attached to a methanesulfonyl group, which is further linked to a phenylmethanamine moiety. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

The methanesulfonyl group in 4-(1-methanesulfonylcyclopropyl)phenylmethanamine enhances its reactivity, enabling it to participate in various chemical transformations. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given the presence of the phenylmethanamine scaffold, which is common in neurotransmitters and neuromodulators. This compound's CAS number 1583315-65-4 is frequently searched in academic and industrial databases, reflecting its relevance in modern medicinal chemistry.

In recent years, the demand for cyclopropyl-containing compounds has surged due to their ability to improve metabolic stability and bioavailability in drug candidates. 4-(1-methanesulfonylcyclopropyl)phenylmethanamine aligns with this trend, as its cyclopropyl ring contributes to its rigid structure, potentially reducing off-target effects in therapeutic applications. This compound is also being explored for its role in enzyme inhibition and receptor modulation, topics that are highly searched in AI-driven drug discovery platforms.

From a synthetic perspective, the methanesulfonyl group in CAS 1583315-65-4 offers versatility in nucleophilic substitution reactions, making it a preferred choice for constructing complex molecular architectures. Its phenylmethanamine moiety is another focal point, as it resembles structures found in many FDA-approved drugs, particularly those targeting neurological disorders. This dual functionality positions 4-(1-methanesulfonylcyclopropyl)phenylmethanamine as a compound of interest for both academic and industrial researchers.

Environmental and safety considerations are also critical when working with 4-(1-methanesulfonylcyclopropyl)phenylmethanamine. While it is not classified as a hazardous material, proper handling protocols should be followed to ensure safe usage in laboratories. The compound's stability under various conditions is a subject of ongoing research, with many studies focusing on its degradation pathways and storage recommendations—topics frequently queried in chemical safety databases.

In conclusion, 4-(1-methanesulfonylcyclopropyl)phenylmethanamine (CAS 1583315-65-4) represents a promising candidate for advancing drug discovery and chemical synthesis. Its unique structural features, combined with its potential applications in CNS therapeutics and enzyme modulation, make it a compound worth watching in the coming years. As research continues, this molecule may unlock new possibilities in precision medicine and targeted therapies, addressing some of the most pressing challenges in modern healthcare.